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Vinyl iodides
Vinyl iodides, also known as iodoalkenes, are organic compounds containing a carbon-carbon double bond (C=C) with an iodine atom attached to one of the carbon atoms. These compounds are valuable intermediates in synthetic chemistry and are widely used in various organic reactions due to the reactivity of the alkenic group and the electrophilicity of the iodide ion. The presence of iodine introduces unique properties, including increased solubility in polar solvents and enhanced reactivity towards nucleophiles.
Vinyl iodides can be prepared through different synthetic routes such as halogenation or displacement reactions involving alkene substrates. They play a crucial role in transformations like Heck coupling, Suzuki–Miyaura coupling, and other cross-coupling reactions. The versatility of vinyl iodides stems from the ability to activate alkenes with relatively mild conditions, facilitating the synthesis of diverse functional groups.
In addition to their importance in organic synthesis, vinyl iodides have applications in materials science, pharmaceuticals, and as probes for studying alkyne-iodine chemistry. Their unique reactivity profiles make them indispensable tools in modern synthetic methodologies.
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Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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